Cas no 65201-14-1 (2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-)

2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)- structure
65201-14-1 structure
Product Name:2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
CAS No:65201-14-1
MF:C14H16FNO
MW:233.28134727478
CID:505718
PubChem ID:6245504
Update Time:2025-04-19

2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1-(4-fluorophenyl)-3-(1-piperidinyl)-
    • 1-(4-fluorophenyl)-3-piperidin-1-ylprop-2-en-1-one
    • 2-Propen-1-one, 1-(4-fluorophenyl)-3-(1-piperidinyl)-
    • 65201-14-1
    • NSC 131362
    • 1-(4-Fluorophenyl)-3-(1-piperidinyl)-2-propen-1-one
    • NSC131362
    • BRN 1243075
    • 5-20-02-00361 (Beilstein Handbook Reference)
    • NSC-131362
    • Inchi: 1S/C14H16FNO/c15-13-6-4-12(5-7-13)14(17)8-11-16-9-2-1-3-10-16/h4-8,11H,1-3,9-10H2/b11-8+
    • InChI Key: VYVGQCOXFJBVIV-DHZHZOJOSA-N
    • SMILES: FC1C=CC(=CC=1)C(/C=C/N1CCCCC1)=O

Computed Properties

  • Exact Mass: 233.12168
  • Monoisotopic Mass: 233.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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